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Compound of Interest

Compound Name: Mandyphos SL-M003-2

Cat. No.: B12322183

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, applications, and
catalytic activity of Mandyphos SL-M003-2, a chiral phosphine ligand pivotal in the field of
asymmetric catalysis.

Core Properties and Specifications

Mandyphos SL-M003-2, with the CAS number 849925-10-6, is a member of the Mandyphos
family of ligands, which are instrumental in achieving high enantioselectivity in various chemical
transformations.[1] These ligands are a class of chiral phosphine ligands extensively utilized in
asymmetric catalysis.[1]

Table 1: Chemical and Physical Properties of Mandyphos SL-M003-2

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12322183?utm_src=pdf-interest
https://www.benchchem.com/product/b12322183?utm_src=pdf-body
https://www.benchchem.com/product/b12322183?utm_src=pdf-body
https://patentimages.storage.googleapis.com/0b/c7/04/f9dc31d5f7f642/EP1903027A1.pdf
https://patentimages.storage.googleapis.com/0b/c7/04/f9dc31d5f7f642/EP1903027A1.pdf
https://www.benchchem.com/product/b12322183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12322183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 849925-10-6 2]

(R,R)Fc-1,1"-Bis[bis[3,5-
bis(trifluoromethyl)phenyl]

Chemical Name phosphino]-2,2'-bis[(S,S)C- [2]
(N,N-dimethylamino)

phenylmethyl]ferrocene

(RP,R'P)-1,1"-Bis{bis[3,5-
bis(trifluoromethyl)phenyl]phos

Synonyms phino}-2,2'-bis[(S)-a-
(dimethylamino)benzyl]ferroce
ne
Molecular Formula C60H42F24FeN2P2 [2]
Molecular Weight 1364.75 g/mol [2]
Appearance Powder
Purity >97%
Enantiomeric Purity Typically =99% ee [2]
Storage Room Temperature

Applications in Asymmetric Catalysis

Mandyphos SL-M003-2 is a versatile ligand known for its capacity to form stable complexes
with transition metals, which facilitates unique coordination geometries. Its distinct electronic
properties enhance reaction kinetics, promoting efficient catalysis in a variety of chemical
transformations.[1] The ligand's strong chelation influences the reactivity of the metal center,
enabling selective pathways in synthetic processes.[1]

The Mandyphos family of ligands is crucial for achieving high enantioselectivity in key chemical
reactions, including:

e Hydrogenation: Particularly in the asymmetric hydrogenation of ketones and olefins.
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e Hydroformylation
e Carbon-Carbon Bond-Forming Reactions

These reactions are fundamental in the synthesis of agrochemicals and fine chemicals, where
precise control of stereochemistry is essential for the biological activity of the target molecules.

[1]

Experimental Protocols

While specific experimental protocols detailing the use of Mandyphos SL-M003-2 are not
readily available in public literature, a general procedure for its application in asymmetric
hydrogenation can be inferred from protocols for similar chiral phosphine ligands and transition
metal catalysts. The following is a generalized experimental workflow for an asymmetric
hydrogenation of a ketone.

General Experimental Workflow for Asymmetric Ketone Hydrogenation
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Catalyst Preparation

Dissolve Metal Precursor (e.g., [Rh(COD)2]BF4)
and Mandyphos SL-M003-2 in solvent

1.

Reaction Setup

Gdd ketone substrate to reactoD
[Transfer catalyst solution to reacto)

Gressurize with H2 and stir at controlled temperatura
- J

u.

Work-up and Isolation

Quench reaction

Extract with organic solvent

Purify by chromatography

Gnalyze for yield and enantiomeric excess (eea

Click to download full resolution via product page

Caption: General workflow for asymmetric ketone hydrogenation.
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Signaling Pathways & Catalytic Cycles

The core function of Mandyphos SL-M003-2 is to act as a chiral ligand in a metal complex,
which then catalyzes a chemical reaction. The following diagram illustrates a generalized
catalytic cycle for the asymmetric hydrogenation of a ketone, a common application for this
class of ligands.

Generalized Catalytic Cycle for Asymmetric Ketone Hydrogenation

[MH2(L)]+ - Chiral Alcohol

Product Chiral
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12322183#mandyphos-sl-m003-2-cas-number-
849925-10-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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